Cas no 72626-61-0 (4-Methylumbelliferyl β-D-Cellobioside)

• Product name: 4-Methylumbelliferyl β-D-Cellobioside
• CAS No: 72626-61-0
• MF: C₂₂H₂₈O₁₃
• MW: 500.4499
• MDL: MFCD32645577
• CID: 564159
• PubChem ID: 354334624

4-Methylumbelliferyl β-D-Cellobioside Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[(4-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-4-methyl-
• 4-Methylumbelliferyl beta-D-Cellobioside
• 4-Methylumbelliferyl β-D-Cellobioside
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL-β-D-CELLOBIOPYRANOSIDE
• 7-[(4-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one
• 4-Methylumbelliferyl b-D-cellobioside
• 4-methylumbelliferyl-beta-D-cellobioside
• 4-Methylumbelliferylcellobioside
• A-D-Cellobioside
• 7-((4-o-
• A-d-glucopyranosyl-
• A-d-glucopyranosyl)oxy)-4-methyl-2h-1-benzopyran-2-one
• O-4MUG2
• BIM1091
• 4-Methylumbelliferyl-b-cellobioside
• 4-Methylumbelliferyl -D-Cellobioside
• KM1491
• 4-Methylumbelliferyl-beta-cellobi
• MFCD00063279
• 4-Methylumbelliferyl I(2)-cellobioside
• 4-Methylumbelliferyl BATE-D-cellobioside
• AKOS016015742
• HY-137333
• AKOS015899869
• D97721
• 7-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methylchromen-2-one
• 7-{[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-4-methyl-2H-chromen-2-one
• 4-Methyl-2-oxo-2H-chromen-7-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• 7-((4-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)-4-methyl-2H-1-benzopyran-2-one
• PRTGXBPFDYMIJH-MKQZUAMYSA-N
• 4-methylumbeiliferyl-beta-D-cellobioside
• CHEBI:177566
• AS-63224
• 4-Methylumbelliferyl beta-D-cellobioside, glucanase substrate
• DTXSID401294953
• 72626-61-0
• CS-0137858
• NS00063145
• 4-METHYLUMBELLIFERYL-beta-D-CELLOBIOPYRANOSIDE
• 4-Methylumbelliferyl beta -D-cellobioside
• 7-{[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-4-methylchromen-2-one
• 4-Methylumbelliferyl beta-D-Cellobioside; 2H-1-Benzopyran-2-one, 7-[(4-O-ss-D-glucopyranosyl-ss-D-glucopyranosyl)oxy]-4-methyl-; Coumarin, 7-(ss-cellobiosyloxy)-4-methyl- (6CI); 7-[(4-O-ss-D-Glucopyranosyl-ss-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one; 4-Methylumbelliferyl cellobiopyranoside
• EINECS 276-744-7
• 2H-1-Benzopyran-2-one, 7-((4-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-4-methyl-

• MDL： MFCD32645577
• Inchi： 1S/C22H28O13/c1-8-4-14(25)32-11-5-9(2-3-10(8)11)31-21-19(30)17(28)20(13(7-24)34-21)35-22-18(29)16(27)15(26)12(6-23)33-22/h2-5,12-13,15-24,26-30H,6-7H2,1H3/t12-,13-,15-,16+,17-,18-,19-,20-,21-,22+/m1/s1
• InChI Key： PRTGXBPFDYMIJH-MKQZUAMYSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])OC1C([H])=C([H])C2C(C([H])([H])[H])=C([H])C(=O)OC=2C=1[H]

Computed Properties

• Exact Mass: 500.15300
• Monoisotopic Mass: 500.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 205
• Surface Charge: 0

Experimental Properties

• Color/Form: 。
• Density: 1.65
• Melting Point: 230 °C
• Boiling Point: 830.3±65.0 °C at 760 mmHg
• Flash Point: 286.0±27.8 °C
• Refractive Index: 1.677
• PSA: 208.74000
• LogP: -2.89570
• Solubility: 。
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

4-Methylumbelliferyl β-D-Cellobioside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：0-10°C

Additional information on 4-Methylumbelliferyl β-D-Cellobioside

Introduction to 4-Methylumbelliferyl β-D-Cellobioside (CAS No: 72626-61-0)

4-Methylumbelliferyl β-D-Cellobioside, identified by its Chemical Abstracts Service (CAS) number 72626-61-0, is a specialized glycoside derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound is particularly valued for its unique structural properties and its potential applications in various scientific and medical domains. The presence of the methylumbelliferyl moiety introduces a fluorescent characteristic, making it a useful tool in analytical chemistry and cellular imaging, while the β-D-Cellobioside backbone provides a link to carbohydrate biology, offering insights into glycosylation processes and enzyme mechanisms.

The synthesis and application of 4-Methylumbelliferyl β-D-Cellobioside have been explored in several cutting-edge studies, particularly in the context of glycan research. Glycans, which are complex carbohydrate structures, play pivotal roles in cellular communication, immune responses, and disease mechanisms. By incorporating a fluorescent label such as methylumbelliferyl, researchers can visualize and quantify glycan-related processes with high precision. This has opened up new avenues for studying glycosylation patterns in diseases like cancer, inflammation, and neurodegenerative disorders.

Recent advancements in biochemical techniques have highlighted the utility of 4-Methylumbelliferyl β-D-Cellobioside in enzyme kinetics studies. Enzymes that modify glycans, such as glycosidases and glycosyltransferases, are critical targets for drug development. The fluorescence emitted by methylumbelliferyl upon hydrolysis allows for real-time monitoring of enzymatic activity, providing valuable data on reaction rates and substrate specificity. Such insights are crucial for designing inhibitors or activators that can modulate glycan-related pathways.

In the realm of drug discovery, 4-Methylumbelliferyl β-D-Cellobioside has been employed as a probe to assess the efficacy of novel therapeutics targeting glycan metabolism. For instance, studies have demonstrated its use in evaluating the impact of small-molecule drugs on glycans expressed on tumor cells. The ability to track changes in glycan profiles using this compound can lead to the identification of biomarkers that predict treatment response or resistance. This approach aligns with the growing trend toward personalized medicine, where individualized therapeutic strategies are tailored based on molecular profiles.

The structural integrity of 4-Methylumbelliferyl β-D-Cellobioside also makes it a valuable substrate for studying carbohydrate-binding proteins, such as lectins and integrins. These proteins mediate interactions between cells and their extracellular environment, influencing processes like adhesion, migration, and signaling. By using this compound as a ligand, researchers can investigate the binding affinities and specificity of these proteins, contributing to a better understanding of their biological functions.

Moreover, the fluorescent properties of methylumbelliferyl have been leveraged in high-throughput screening (HTS) platforms to identify compounds that modulate glycan-related pathways. HTS is a powerful technique that allows for the rapid testing of thousands of chemical compounds for their biological activity. The use of 4-Methylumbelliferyl β-D-Cellobioside as a fluorescent reporter in these assays enables researchers to screen for molecules that alter glycan expression or modify enzyme activity. Such screens have led to the discovery of novel drugs with potential therapeutic applications.

From an analytical chemistry perspective, 4-Methylumbelliferyl β-D-Cellobioside serves as an excellent tool for detecting trace amounts of glycosidases in biological samples. Its high sensitivity and specificity make it suitable for applications in diagnostic assays where accurate quantification is essential. For example, detecting elevated levels of certain glycosidases has been associated with specific diseases, making this compound a candidate for developing diagnostic kits.

The versatility of 4-Methylumbelliferyl β-D-Cellobioside extends to its use in educational settings as well. Researchers often incorporate this compound into laboratory exercises to teach students about carbohydrate chemistry, enzymology, and fluorescence-based detection techniques. By providing hands-on experience with real-world applications, students can gain a deeper understanding of these complex topics.

Future research directions may explore novel derivatives of 4-Methylumbelliferyl β-D-Cellobioside to enhance their utility further. For instance, modifying the length or type of sugar chain could alter binding properties or improve stability under various conditions. Additionally, combining this compound with other fluorescent probes could enable multiplexed assays that simultaneously study multiple biological pathways related to glycans.

In summary,4-Methylumbelliferyl β-D-Cellobioside (CAS No: 72626-61-0) is a multifaceted compound with broad applications across biochemical research and pharmaceutical development. Its unique combination of structural features and fluorescent properties makes it an indispensable tool for studying glycans, enzymes, and disease mechanisms. As scientific understanding advances，this compound will likely continue to play a pivotal role in uncovering new insights into carbohydrate biology and developing innovative therapeutic strategies.